![molecular formula C19H16N2OS B7628958 2,3-Dihydroindol-1-yl-[3-(4-methyl-1,3-thiazol-2-yl)phenyl]methanone](/img/structure/B7628958.png)
2,3-Dihydroindol-1-yl-[3-(4-methyl-1,3-thiazol-2-yl)phenyl]methanone
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Overview
Description
2,3-Dihydroindol-1-yl-[3-(4-methyl-1,3-thiazol-2-yl)phenyl]methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DIM-C-pPhC6H4Me or simply DIM-C.
Scientific Research Applications
DIM-C has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have suggested that DIM-C can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. DIM-C has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Mechanism of Action
The mechanism of action of DIM-C involves its interaction with specific proteins and enzymes in the body. DIM-C has been shown to bind to the androgen receptor and inhibit its activity, which may contribute to its anti-cancer effects. Additionally, DIM-C has been shown to inhibit the activity of certain enzymes, such as histone deacetylases, which are involved in gene expression and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that DIM-C can have both biochemical and physiological effects in the body. Biochemically, DIM-C has been shown to inhibit the activity of certain enzymes and proteins, which can lead to changes in gene expression and cell proliferation. Physiologically, DIM-C has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using DIM-C in lab experiments is its potential anti-cancer effects, which make it a promising candidate for cancer research. Additionally, DIM-C is a relatively stable compound that can be easily synthesized in the lab. However, one limitation of using DIM-C in lab experiments is its complex synthesis process, which requires expertise in synthetic organic chemistry.
Future Directions
There are several future directions for research on DIM-C. One area of research could focus on optimizing the synthesis process to make it more efficient and cost-effective. Additionally, further studies could be conducted to investigate the potential anti-cancer effects of DIM-C in different types of cancer. Finally, studies could be conducted to investigate the potential use of DIM-C in combination with other anti-cancer drugs to enhance its efficacy.
In conclusion, DIM-C is a chemical compound that has potential applications in scientific research, particularly in the field of cancer research. Its mechanism of action involves its interaction with specific proteins and enzymes in the body, and it has been shown to have both biochemical and physiological effects. While there are advantages and limitations to using DIM-C in lab experiments, there are several future directions for research on this promising compound.
Synthesis Methods
The synthesis of DIM-C involves the reaction of 2,3-dihydroindole with 3-(4-methyl-1,3-thiazol-2-yl)benzaldehyde in the presence of a Lewis acid catalyst. The resulting compound is then subjected to further reactions to produce the final product. The synthesis of DIM-C is a complex process that requires expertise in synthetic organic chemistry.
Properties
IUPAC Name |
2,3-dihydroindol-1-yl-[3-(4-methyl-1,3-thiazol-2-yl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2OS/c1-13-12-23-18(20-13)15-6-4-7-16(11-15)19(22)21-10-9-14-5-2-3-8-17(14)21/h2-8,11-12H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBCLLAAFGGEHJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)C2=CC(=CC=C2)C(=O)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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